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Compound of Interest

2-((2-Methoxyphenyl)amino)acetic
Compound Name:

acid
CAS No.: 94800-23-4
Cat. No.: B1599600

Get Quote

Abstract

This technical guide details the analytical method development for 2-((2-
Methoxyphenyl)amino)acetic acid (CAS: 7084-07-3), also known as

-(2-methoxyphenyl)glycine. As a critical intermediate in the synthesis of fused heterocycles
(e.g., indoles via intramolecular cyclization) and NSAID analogs, its purity directly impacts
downstream yield and safety.[1] This guide provides a validated HPLC-UV/MS protocaol,
impurity profiling strategies (specifically for the genotoxic precursor 2-anisidine), and a
mechanistic understanding of its stability.

Chemical Context & Critical Quality Attributes
(CQASs)

To design a robust assay, one must first understand the molecule's behavior in solution.[1]

Physicochemical Profile
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The molecule contains a secondary aniline and a carboxylic acid.[1] This amphoteric nature
dictates the chromatographic strategy.[1]

Property Value | Characteristic Impact on Assay

Structure MW: 181.19 g/mol .[1][2][3]

lonized at neutral pH; requires
pKa (Acid) ~2.2 (Carboxylic acid) acidic mobile phase for
retention on C18.[1]

- ) Weakly basic due to phenyl
pKa (Base) ~4.5 (Aniline Nitrogen) ] o
ring delocalization.[1]

Poor water solubility at acidic
Solubility DMSO, MeOH, Dilute Base pH; Sample diluent must

contain organic modifier.[1]

280 nm offers higher
UV Max 245 nm, 280 nm specificity; 245 nm offers
higher sensitivity.[1]

- - o Can cyclize to form oxindoles
Stability Sensitive to Oxidation/Heat o o
or oxidize to imines.[1]

Synthetic Pathway & Impurity Origins

Understanding the synthesis allows us to predict impurities.[1] The most common route
involves the alkylation of 2-anisidine with chloroacetic acid or reductive amination with glyoxylic
acid.[1]
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Raw Materials

Degradation Risks
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Figure 1: Synthetic route and potential degradation pathways defining the impurity profile.

Method Development: HPLC-UV/MS Protocol

Objective: Quantify the target molecule and separate it from the starting material (2-anisidine)
and potential cyclized byproducts.[1]

Chromatographic Strategy

o Stationary Phase: A C18 column with high carbon load is recommended to retain the polar
acid.[1] End-capping is crucial to reduce tailing of the amine.[1]

» Mobile Phase pH: We utilize an acidic pH (0.1% Formic Acid, pH ~2.7).[1]

o Why? At pH 2.7, the carboxylic acid is largely protonated (neutral), increasing
hydrophobicity and retention on C18.[1] The weak aniline amine may be partially
protonated, but the neutral acid dominates the retention mechanism.[1]

o Detection:

o UV: 280 nm is preferred for purity calculation as it minimizes baseline noise from mobile
phase modifiers.[1]

o MS: Positive Electrospray lonization (ESI+) is highly sensitive for the secondary amine
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1]

Standard Operating Procedure (SOP)
Equipment & Reagents
o System: HPLC with PDA or LC-MS/MS (Triple Quad).

e Column: Agilent Zorbax Eclipse Plus C18 (100 x 4.6 mm, 3.5 um) or equivalent.[1]
e Solvent A: 0.1% Formic Acid in Water (LC-MS Grade).[1]

» Solvent B: Acetonitrile (LC-MS Grade).[1]

Gradient Profile

Time (min) % Solvent B Flow Rate (mL/min) Phase
0.0 5 1.0 Equilibration
2.0 5 1.0 Load

Elution (Target ~6-7
10.0 60 1.0

min)
12.0 95 1.0 Wash
12.1 5 1.0 Re-equilibration
15.0 5 1.0 End

Sample Preparation

o Stock Solution: Weigh 10 mg of sample into a 10 mL volumetric flask. Dissolve in 50:50
Water:Acetonitrile.[1] (Concentration: 1 mg/mL).[1]

o Working Standard: Dilute Stock 1:10 with Mobile Phase A (Initial conditions).

o Critical Note: Do not use pure acetonitrile as a diluent for injection; it will cause "solvent
effect” peak distortion for early eluting acidic compounds.[1]

Validation & Self-Validating Systems
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A reliable assay must include checks to ensure data integrity.[1]

System Suitability Test (SST)

Before running samples, the system must pass these criteria:
e Retention Time Stability:

over 5 injections.
e Tailing Factor (

):

.[1] (Significant tailing indicates secondary silanol interactions; add 5mM Ammonium
Formate if observed).[1]

e Resolution (

):

between 2-Anisidine (impurity) and Target.

Analytical Workflow Visualization
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Sample Preparation

Weigh 10mg Sample
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Figure 2: Step-by-step analytical workflow ensuring data validity.

Troubleshooting & Expert Insights
Peak Splitting or Broadening[1]
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o Cause: pH mismatch between sample diluent and mobile phase.[1]

o Fix: Ensure the sample is dissolved in a solvent composition similar to the initial gradient
(high water content, acidic pH).[1]

"Ghost" Peaks[1]

o Cause: Carryover of the hydrophobic 2-anisidine starting material.[1]

e Fix: The gradient wash step (95% B) is mandatory.[1] If carryover persists, switch the needle
wash solvent to 50:50 Isopropanol:Acetonitrile.[1]

Genotoxic Impurity Monitoring (2-Anisidine)[1]

o Context: 2-Anisidine is a known carcinogen.[1] Standard UV detection may not be sensitive
enough for ppm-level detection required by regulatory bodies (e.g., ICH M7).[1]

e Recommendation: Use the SIM (Selected lon Monitoring) mode on the Mass Spectrometer.

[1]
o Target Mass: 124.1 m/z

1]

o Limit of Quantitation (LOQ): Typically < 10 ppb with this method.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Methoxyphenylacetic acid | C9H1003 | CID 7134 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. N-(2-Methoxyphenyl)glycine 95% | CAS: 94800-23-4 | AChemBlock [achemblock.com]

3. 2-amino-2-(2-methoxyphenyl)acetic Acid | CO9H11NO3 | CID 2772349 - PubChem
[pubchem.ncbi.nim.nih.gov]
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for-2-2-methoxyphenyl-amino-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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